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Compound of Interest

Compound Name: C32-36 Isoalkyl Stearate

CAS No.: 68201-22-9

Cat. No.: B15794669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C32-36 Isoalkyl Stearate is a complex mixture of branched-chain esters derived from the

reaction of stearic acid with a blend of C32 to C36 isoalkyl alcohols.[1][2][3] It is a high

molecular weight, waxy solid at room temperature and finds primary applications in the

cosmetics and personal care industries as an emollient, skin conditioning agent, and

consistency factor.[2][4][5] Its branched structure contributes to a unique sensory profile and

beneficial properties in formulations, such as a creamy texture and improved skin feel without

the greasiness often associated with triglycerides. This guide provides a comprehensive

overview of the core physicochemical properties of C32-36 Isoalkyl Stearate, detailed

experimental protocols for their determination, and visual representations of its chemical nature

and analytical workflows.

Chemical Structure and Identification
C32-36 Isoalkyl Stearate is not a single chemical entity but rather a mixture of isomers. The

isoalkyl alcohol portion consists of branched chains with 32 to 36 carbon atoms. This complex
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branching, coupled with the long chain of stearic acid, results in a bulky, non-polar molecule.

Chemical Name: C32-36 Isoalkyl Stearate[2] INCI Name: C32-36 ISOALKYL STEARATE[5]

CAS Number: 68201-22-9[6]

Below is a generalized chemical structure representing a component of C32-36 Isoalkyl
Stearate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 14 Tech Support

https://www.benchchem.com/product/b15794669/docs?utm_src=pdf-body#physicochemical-properties-of-c32-36-isoalkyl-stearate-an-in-depth-technical-guide
https://www.specialchem.com/cosmetics/inci-ingredients/c32-36-isoalkyl-stearate
https://www.benchchem.com/product/b15794669/docs?utm_src=pdf-body#physicochemical-properties-of-c32-36-isoalkyl-stearate-an-in-depth-technical-guide
https://skinsort.com/ingredients/c32-36-isoalkyl-stearate
https://pubchem.ncbi.nlm.nih.gov/substance/135065186
https://www.benchchem.com/product/b15794669/docs?utm_src=pdf-body#physicochemical-properties-of-c32-36-isoalkyl-stearate-an-in-depth-technical-guide
https://www.benchchem.com/product/b15794669/docs?utm_src=pdf-body#physicochemical-properties-of-c32-36-isoalkyl-stearate-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15794669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stearic Acid Moiety

C32-36 Isoalkyl Alcohol Moiety

CH₃(CH₂)₁₆

C=O

O

Ester Linkage

Branched C₃₂-C₃₆ Alkyl Group

Click to download full resolution via product page

A representative chemical structure of C32-36 Isoalkyl Stearate.
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Physicochemical Properties
The quantitative data presented below is derived from the technical data sheet of a commercial

equivalent, Kester Wax BK-40.

Data Summary
Property Value Test Method Reference

Physical State Solid Wax Visual Observation

Melting Point 35 - 44 °C USP <741>, Class II

Boiling Point
Data not available; likely

decomposes
-

Density Data not available -

Viscosity Data not available -

Solubility
Insoluble in water; soluble in

oils
General Knowledge

Acid Value 15.0 max (mg KOH/g)
AOCS Official Method Cd 3d-

63

Saponification Value 65 - 83 (mg KOH/g) ASTM D94

Ester Value 50 - 82 (mg KOH/g) Calculation

Iodine Value 2.5 max (g I₂/100g) -

Note: Due to its high molecular weight and complex nature as a mixture of isomers, specific

data for boiling point, density, and viscosity are not readily available in the public domain. It is

expected to have a very high boiling point, likely undergoing thermal decomposition before

boiling at atmospheric pressure. Its density is anticipated to be less than that of water. The

viscosity in its molten state is expected to be significant and temperature-dependent,

characteristic of waxy materials. Its solubility will be highest in non-polar and semi-polar

cosmetic solvents like esters, hydrocarbons, and silicones.

Experimental Protocols
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The following sections detail the methodologies for determining the key physicochemical

properties of C32-36 Isoalkyl Stearate.

Melting Point Determination (Capillary Method)
This protocol is based on the USP <741> Melting Range or Temperature, Class II procedure for

waxy substances.[7][8][9][10]

Principle: The melting point of a waxy substance is determined as the temperature at which the

substance rises in an open-ended capillary tube when heated in a controlled manner.

Apparatus:

Melting point apparatus with a controlled heating rate.

Capillary tubes (open at both ends).

Calibrated thermometer.

Water bath.

Procedure:

Carefully melt the C32-36 Isoalkyl Stearate sample at the lowest possible temperature.

Draw the molten sample into a capillary tube to a depth of approximately 10 mm.

Cool the charged tube at 10°C or lower for at least 2 hours.

Attach the capillary tube to a calibrated thermometer.

Adjust the assembly in a water bath so that the upper edge of the sample is 10 mm below

the water level.

Heat the water bath, and within 5°C of the expected melting point, regulate the rate of

temperature rise to 0.5-1.0°C per minute.

The temperature at which the material is observed to rise in the capillary tube is recorded as

the melting temperature.
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Workflow for Melting Point Determination (USP <741>, Class II).
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Acid Value Determination
This protocol is based on the AOCS Official Method Cd 3d-63.[11][12][13][14][15]

Principle: The acid value is the number of milligrams of potassium hydroxide (KOH) required to

neutralize the free fatty acids in one gram of the sample. The sample is dissolved in a suitable

solvent and titrated with a standardized solution of KOH.

Apparatus:

Erlenmeyer flask (250 mL).

Burette (50 mL), graduated to 0.1 mL.

Analytical balance.

Reagents:

Standardized 0.1 M Potassium Hydroxide (KOH) solution in ethanol.

Solvent mixture: Equal parts by volume of isopropanol and toluene, neutralized to a faint pink

endpoint with 0.1 M KOH using phenolphthalein indicator.

Phenolphthalein indicator solution (1% in 95% ethanol).

Procedure:

Weigh accurately about 20 g of the C32-36 Isoalkyl Stearate sample into an Erlenmeyer

flask.

Add 125 mL of the neutralized solvent mixture and warm gently to dissolve the sample.

Add a few drops of phenolphthalein indicator.

Titrate with the standardized 0.1 M KOH solution, with constant swirling, to the first

permanent pink color that persists for at least 30 seconds.

Perform a blank titration on the solvent mixture.
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Calculation: Acid Value (mg KOH/g) = (A - B) * M * 56.1 / W Where:

A = volume of KOH solution used for the sample (mL)

B = volume of KOH solution used for the blank (mL)

M = Molarity of the KOH solution

56.1 = Molecular weight of KOH

W = weight of the sample (g)

Saponification Value Determination
This protocol is based on ASTM D94.[16][17][18][19][20]

Principle: The saponification value is the number of milligrams of potassium hydroxide required

to saponify one gram of the sample. A known excess of alcoholic KOH is added to the sample,

and the mixture is refluxed. The unreacted KOH is then titrated with a standard acid.

Apparatus:

Erlenmeyer flask (250 mL) with a reflux condenser.

Heating mantle or hot plate.

Burette (50 mL).

Pipette (25 mL).

Reagents:

0.5 M Hydrochloric acid (HCl), accurately standardized.

0.5 M Ethanolic potassium hydroxide (KOH) solution.

Phenolphthalein indicator solution.

Procedure:
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Weigh accurately about 2 g of the C32-36 Isoalkyl Stearate sample into the Erlenmeyer

flask.

Pipette 25.0 mL of the 0.5 M ethanolic KOH solution into the flask.

Attach the reflux condenser and heat the flask on a heating mantle, maintaining gentle

boiling for 60 minutes.

Allow the solution to cool slightly and add a few drops of phenolphthalein indicator.

Titrate the hot solution with the 0.5 M HCl solution to the disappearance of the pink color.

Conduct a blank determination, following the same procedure but omitting the sample.

Calculation: Saponification Value (mg KOH/g) = (B - A) * M * 56.1 / W Where:

B = volume of HCl solution used for the blank (mL)

A = volume of HCl solution used for the sample (mL)

M = Molarity of the HCl solution

56.1 = Molecular weight of KOH

W = weight of the sample (g)

Ester Value Determination
The ester value is not determined directly but is calculated from the saponification value and

the acid value.

Calculation: Ester Value = Saponification Value - Acid Value

Spectroscopic and Chromatographic Analysis
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a powerful technique for the qualitative analysis of C32-36 Isoalkyl
Stearate, confirming the presence of key functional groups.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.benchchem.com/product/b15794669/docs?utm_src=pdf-body#physicochemical-properties-of-c32-36-isoalkyl-stearate-an-in-depth-technical-guide
https://www.benchchem.com/product/b15794669/docs?utm_src=pdf-body#physicochemical-properties-of-c32-36-isoalkyl-stearate-an-in-depth-technical-guide
https://www.benchchem.com/product/b15794669/docs?utm_src=pdf-body#physicochemical-properties-of-c32-36-isoalkyl-stearate-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15794669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expected Characteristic Absorptions:

C-H stretching (alkanes): Strong absorptions in the range of 2850-2960 cm⁻¹. The high

density of C-H bonds in the long alkyl chains will make these peaks very prominent.

C=O stretching (ester): A strong, sharp absorption band typically between 1735-1750 cm⁻¹.

This is a key diagnostic peak for the ester functional group.[21][22][23]

C-O stretching (ester): Two distinct absorptions in the fingerprint region, typically between

1000-1300 cm⁻¹, corresponding to the C-O single bonds of the ester linkage.[21][22][23]

Gas Chromatography-Mass Spectrometry (GC-MS)
Due to its high molecular weight and low volatility, direct GC-MS analysis of C32-36 Isoalkyl
Stearate is challenging and requires high-temperature GC conditions.[24][25][26] A more

common approach involves the saponification of the ester followed by derivatization of the

resulting fatty acids and long-chain alcohols to more volatile forms (e.g., methyl esters and

trimethylsilyl ethers, respectively) for analysis. This allows for the characterization of the

constituent stearic acid and the distribution of the C32-36 isoalkyl alcohols.
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Workflow for the analysis of C32-36 Isoalkyl Stearate components by GC-MS.
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Conclusion
C32-36 Isoalkyl Stearate is a complex waxy ester with valuable emollient and skin-

conditioning properties. This guide has provided a detailed overview of its key physicochemical

characteristics and the standard experimental protocols for their determination. While specific

data for some physical properties like boiling point, density, and viscosity are not readily

available due to the material's complex and high molecular weight nature, the provided data

and methodologies offer a solid foundation for researchers, scientists, and drug development

professionals working with this versatile cosmetic ingredient. The outlined spectroscopic and

chromatographic methods can be employed for further in-depth structural elucidation and

quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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